N-(1-benzylpiperidin-4-yl)-2-(1-methylidene-3-oxoisoindol-2-yl)acetamide

• IUPAC Name: N-(1-benzylpiperidin-4-yl)-2-(1-methylidene-3-oxoisoindol-2-yl)acetamide
• InChI: InChI=1S/C23H25N3O2/c1-17-20-9-5-6-10-21(20)23(28)26(17)16-22(27)24-19-11-13-25(14-12-19)15-18-7-3-2-4-8-18/h2-10,19H,1,11-16H2,(H,24,27)
• InChI Key: AQAMOKZMXMIBDH-UHFFFAOYSA-N
• Canonical SMILES: C=C1C2=CC=CC=C2C(=O)N1CC(=O)NC3CCN(CC3)CC4=CC=CC=C4
• Molecular Formula: C23H25N3O2
• Molecular Weight: 375.5 g/mol

Description

N-(1-benzylpiperidin-4-yl)-2-(1-methylidene-3-oxoisoindol-2-yl)acetamide, also known as URB597, is a potent inhibitor of the fatty acid amide hydrolase (FAAH) enzyme. FAAH is responsible for the breakdown of anandamide, an endocannabinoid that is involved in pain regulation, mood, and appetite. By inhibiting FAAH, URB597 increases the levels of anandamide in the brain, leading to potential therapeutic effects.

Mechanism of Action

N-(1-benzylpiperidin-4-yl)-2-(1-methylidene-3-oxoisoindol-2-yl)acetamide works by selectively inhibiting FAAH, which is responsible for the breakdown of anandamide. Anandamide is an endocannabinoid that binds to the same receptors as THC, the active compound in marijuana. By inhibiting FAAH, N-(1-benzylpiperidin-4-yl)-2-(1-methylidene-3-oxoisoindol-2-yl)acetamide increases the levels of anandamide in the brain, leading to potential therapeutic effects.
Biochemical and Physiological Effects:
N-(1-benzylpiperidin-4-yl)-2-(1-methylidene-3-oxoisoindol-2-yl)acetamide has been shown to have a number of biochemical and physiological effects. In animal models, it increases levels of anandamide in the brain, leading to potential analgesic, anxiolytic, and antidepressant effects. It also reduces inflammation and oxidative stress, and has been shown to improve cognitive function in aged rats.

Advantages and Limitations for Lab Experiments

One advantage of N-(1-benzylpiperidin-4-yl)-2-(1-methylidene-3-oxoisoindol-2-yl)acetamide is that it is a selective inhibitor of FAAH, meaning it does not affect other enzymes or receptors in the brain. This makes it a useful tool for studying the role of anandamide in various physiological and pathological conditions. However, one limitation is that it has a short half-life in vivo, meaning it must be administered frequently to maintain its effects.

Future Directions

There are a number of potential future directions for research on N-(1-benzylpiperidin-4-yl)-2-(1-methylidene-3-oxoisoindol-2-yl)acetamide. One area of interest is its potential as an anti-addictive agent, particularly in the treatment of opioid addiction. Another area of interest is its potential as a neuroprotective agent, as it has been shown to reduce oxidative stress and inflammation in the brain. Additionally, further research is needed to fully understand the mechanisms underlying its effects on pain, anxiety, and depression.

Synthesis Methods

N-(1-benzylpiperidin-4-yl)-2-(1-methylidene-3-oxoisoindol-2-yl)acetamide was first synthesized in 2003 by scientists at the University of Urbino in Italy. The synthesis method involves the reaction of piperidine-4-carboxylic acid with benzylamine, followed by cyclization with 1,3-dioxoisoindoline-2-acetic acid. The final product is obtained by N-acylation with acetic anhydride.

Scientific Research Applications

N-(1-benzylpiperidin-4-yl)-2-(1-methylidene-3-oxoisoindol-2-yl)acetamide has been studied extensively for its potential therapeutic effects in various conditions, including pain, anxiety, depression, and addiction. In preclinical studies, N-(1-benzylpiperidin-4-yl)-2-(1-methylidene-3-oxoisoindol-2-yl)acetamide has been shown to reduce pain sensitivity, increase social interaction, and decrease anxiety-like behavior in animal models. It has also been shown to have potential as an anti-addictive agent, as it reduces drug-seeking behavior in rats.